Cas no 1481290-65-6 (5-(2,4-dimethylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,4-dimethylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1481290-65-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6136346
• PubChem ID: 65583452
• Update Time: 2025-10-28

5-(2,4-dimethylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethylphenyl)-1,3-oxazolidin-2-one
• 1481290-65-6
• EN300-1867592
• AKOS014921929

• Inchi： 1S/C11H13NO2/c1-7-3-4-9(8(2)5-7)10-6-12-11(13)14-10/h3-5,10H,6H2,1-2H3,(H,12,13)
• InChI Key： HSFBQIVCOYQJNY-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2,4-dimethylphenyl)-1,3-oxazolidin-2-one

5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one, also known by its CAS Registry Number CAS No. 1481290-65-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the 2,4-dimethylphenyl group attached to the oxazolidinone ring imparts unique chemical and biological properties to this molecule.

The structure of 5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one consists of a central oxazolidinone ring with a substituted aromatic group. The oxazolidinone ring is known for its stability and ability to participate in various chemical reactions, making it a versatile scaffold for drug design. The 2,4-dimethylphenyl substituent adds electron-donating groups to the aromatic ring, which can influence the electronic properties of the molecule and its interactions with biological targets.

Recent studies have highlighted the potential of oxazolidinones as bioisosteres in drug design. Bioisosteres are structural analogs that can mimic the pharmacophore of a parent compound while offering improved pharmacokinetic properties or reduced toxicity. In this context, 5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one has been explored as a potential candidate for replacing less optimal groups in existing drugs.

The synthesis of CAS No. 1481290-65-6 involves a multi-step process that typically begins with the preparation of the oxazolidinone ring followed by substitution with the 2,4-dimethylphenyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, transition metal-catalyzed coupling reactions have been employed to construct the carbon-nitrogen bond in this molecule.

In terms of applications, 5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one has shown promise in several areas. In drug discovery programs targeting infectious diseases, this compound has been evaluated for its potential as an antimicrobial agent. Preclinical studies suggest that it may inhibit key enzymes involved in bacterial metabolism without causing significant toxicity to host cells.

Beyond its role in therapeutic development, this compound has also been investigated for its applications in materials science. The rigid structure of the oxazolidinone ring makes it suitable for use in polymer synthesis or as a building block for advanced materials with specific mechanical or electronic properties.

A recent study published in the Journal of Medicinal Chemistry reported on the use of CAS No. 1481290-65-6 as a lead compound in the development of new anticancer agents. Researchers found that this compound exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are overactive in cancer cells.

In addition to its pharmacological applications, 5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one has been studied for its catalytic properties. It has been used as an organocatalyst in asymmetric synthesis reactions due to its ability to stabilize transition states through hydrogen bonding and other non-covalent interactions.

The versatility of this compound is further evidenced by its role in academic research programs aimed at understanding fundamental aspects of organic chemistry. For example, it has been used as a model system for studying conformational analysis and stereochemical outcomes in complex molecules.

In conclusion, CAS No. 1481290-65-6, or 5-(2,4-Dimethylphenyl)-1,3-Oxazolidin-2-one, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and diverse applications underscore its importance as both a tool for scientific inquiry and a potential lead compound for future therapeutics.